2-(3-(2-(5-bromo-2-hydroxybenzoyl)hydrazono)-2-oxoindolin-1-yl)-N-p-tolylacetamide

• Molecular Formula: C24H19BrN4O4
• Molecular Weight: 507.3 g/mol
• IUPAC Name: 5-bromo-2-hydroxy-N-[2-hydroxy-1-[2-(4-methylanilino)-2-oxoethyl]indol-3-yl]iminobenzamide
• InChI: InChI=1S/C24H19BrN4O4/c1-14-6-9-16(10-7-14)26-21(31)13-29-19-5-3-2-4-17(19)22(24(29)33)27-28-23(32)18-12-15(25)8-11-20(18)30/h2-12,30,33H,13H2,1H3,(H,26,31)
• InChI Key: OSCASUGTPZOJFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=C2O)N=NC(=O)C4=C(C=CC(=C4)Br)O

Description

2-(3-(2-(5-bromo-2-hydroxybenzoyl)hydrazono)-2-oxoindolin-1-yl)-N-p-tolylacetamide is a complex organic compound that features a combination of bromine, hydroxyl, and hydrazono functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-(2-(5-bromo-2-hydroxybenzoyl)hydrazono)-2-oxoindolin-1-yl)-N-p-tolylacetamide typically involves multiple steps:

Formation of 5-bromo-2-hydroxybenzaldehyde: This is achieved by brominating 2-hydroxybenzaldehyde using bromine in the presence of a suitable solvent like acetic acid.

Synthesis of 5-bromo-2-hydroxybenzoyl hydrazone: The aldehyde is then reacted with hydrazine hydrate to form the hydrazone derivative.

Formation of the indolinone core: This involves the cyclization of the hydrazone derivative with isatin under acidic conditions.

Acylation: The final step involves the acylation of the indolinone derivative with p-tolylacetic acid chloride in the presence of a base like pyridine.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like PCC (Pyridinium chlorochromate) or KMnO4 (Potassium permanganate).

Reduction: The hydrazono group can be reduced to an amine using reducing agents like NaBH4 (Sodium borohydride) or LiAlH4 (Lithium aluminium hydride).

Substitution: The bromine atom can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: PCC, KMnO4, H2O2 (Hydrogen peroxide)

Reduction: NaBH4, LiAlH4

Substitution: Amines, thiols, and other nucleophiles

Major Products

Oxidation: Formation of carbonyl derivatives

Reduction: Formation of amine derivatives

Substitution: Formation of substituted derivatives with various functional groups

Scientific Research Applications

2-(3-(2-(5-bromo-2-hydroxybenzoyl)hydrazono)-2-oxoindolin-1-yl)-N-p-tolylacetamide has several scientific research applications:

Medicinal Chemistry: It can be used as a lead compound for the development of new drugs targeting specific enzymes or receptors.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: The compound’s unique structure makes it suitable for the development of new materials with specific properties.

Comparison with Similar Compounds

Similar Compounds

• 5-bromo-2-hydroxy-3-methoxybenzaldehyde
• 2-hydroxy-3-methoxybenzaldehyde
• 2-hydroxynaphthalene-1-carbaldehyde

Uniqueness

2-(3-(2-(5-bromo-2-hydroxybenzoyl)hydrazono)-2-oxoindolin-1-yl)-N-p-tolylacetamide is unique due to its combination of functional groups, which allows it to participate in a wide range of chemical reactions and interactions. This makes it a versatile compound for various applications in research and industry.